Cas no 93968-79-7 (N-Acetyl mesalazine-d)

N-Acetyl mesalazine-d structure
N-Acetyl mesalazine-d structure
Product Name:N-Acetyl mesalazine-d
CAS No:93968-79-7
MF:C9H9NO4
MW:198.190547704697
CID:1000417
Update Time:2025-09-23

N-Acetyl mesalazine-d Chemical and Physical Properties

Names and Identifiers

    • N-Acetyl Mesalazine-d3
    • N-ACETYL-5-AMINOSALICYLIC ACID-METHYL-D3
    • 3-Carboxyparacetamol-d3
    • 5-(Acetylamino-d3)-2-hydroxybenzoic Acid
    • 5-Acetamidosalicylic Acid-d3
    • CJ 46A-d3
    • N-Acetylmesalamine-d3
    • N-Acetyl mesalazine-d
    • Inchi: 1S/C9H9NO4/c1-5(11)10-6-2-3-8(12)7(4-6)9(13)14/h2-4,12H,1H3,(H,10,11)(H,13,14)/i1D3
    • InChI Key: GEFDRROBUCULOD-FIBGUPNXSA-N
    • SMILES: OC1C=CC(=CC=1C(=O)O)NC(C([2H])([2H])[2H])=O

Computed Properties

  • Exact Mass: 198.07200
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3

Experimental Properties

  • Melting Point: 222-224?C
  • Stability/Shelf Life: Hygroscopic
  • PSA: 86.63000
  • LogP: 1.12180

N-Acetyl mesalazine-d Pricemore >>

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